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Compound of Interest

Compound Name: ETP-46464

Cat. No.: B607384 Get Quote

Introduction
ETP-46464 is a potent and selective inhibitor of the Ataxia-Telangiectasia Mutated and Rad3-

related (ATR) kinase, a key regulator of the DNA damage response (DDR).[1][2][3] It also

exhibits inhibitory activity against other PI3K-like kinases (PIKKs) including mTOR, DNA-PK,

PI3Kα, and ATM, though with varying potencies.[4][5] Due to its role in inducing synthetic

lethality in cancer cells with specific DNA repair defects, ETP-46464 is a valuable tool in cancer

research and drug development. This document provides a detailed protocol for the preparation

of a stock solution of ETP-46464 using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
A summary of the key quantitative data for ETP-46464 is provided in the table below for easy

reference.
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Parameter Value Source(s)

Molecular Weight 470.52 g/mol [1][4][5][6]

CAS Number 1345675-02-6 [1][4][5][6]

Appearance White to light yellow powder [4][7]

Solubility in DMSO 5 - 14 mg/mL [2][4][5][7][8]

Recommended Stock

Concentration
10 mM [9][10]

Storage of Powder -20°C for up to 3 years [5][7]

Storage of Stock Solution
-20°C for up to 3 months;

-80°C for up to 2 years
[4][7]

Experimental Protocol: Preparation of a 10 mM ETP-
46464 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of ETP-46464 in DMSO.

Materials
ETP-46464 powder (purity ≥98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure
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Equilibration: Allow the vial of ETP-46464 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of ETP-46464 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.705 mg of ETP-46464.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 470.52 g/mol = 4.705 mg

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the ETP-46464 powder. To prepare a 10 mM solution with 4.705 mg of ETP-
46464, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath or sonication may be used to aid

dissolution if necessary.[7][8] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryovials.[5][7]

Storage: Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for

long-term storage (up to 2 years).[4][7] When ready to use, thaw an aliquot at room

temperature and vortex briefly before further dilution in cell culture media or assay buffer.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the primary signaling pathway inhibited by ETP-46464 and the

experimental workflow for preparing the stock solution.
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Caption: ETP-46464 inhibits the ATR signaling pathway.
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Caption: Workflow for ETP-46464 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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